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The biological effects of moracins have been quantified across various assays. The following

tables summarize the key inhibitory and effective concentrations for different moracin

compounds.

Table 1: Anti-inflammatory Activity of Moracins

Cell Line / Bioactivity
Compound Target/Assay Reference(s)
Model (ICs0)
IL-6 A549 (Human
Moracin M Production (IL- Lung 8.1 yM [31[4]
1B-induced) Epithelial)
. NO Production MH-S (Alveolar
Moracin M ) 65.7 uM [4]
(LPS-induced) Macrophages)
Lung Acute Lung
] ] ] 20-60 mg/kg
Moracin M Inflammation Injury Mouse (Oral) [31[4]
ra
(LPS-induced) Model
] o 4T1 (Breast o
Moracin O NF-kB Activity Potent Inhibition [5]

Cancer Reporter)

| Moracin P | NF-kB Activity | 4T1 (Breast Cancer Reporter) | Potent Inhibition |[5] |

Table 2: Enzyme Inhibitory Activity of Moracin M
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Compound Target Enzyme Bioactivity (ICso) Reference(s)
] Phosphodiesterase
Moracin M 4.5 yM [4]
-4B2 (PDE4B2)
] Phosphodiesterase-
Moracin M 29 uM [4]
4D2 (PDE4D2)
] Phosphodiesterase-
Moracin M >40 pM [4]
5A1 (PDE5A1)
| Moracin M | Phosphodiesterase-9A2 (PDESA2) | >100 uM |[[4] |
Table 3: Antioxidant Activity of Moracins
Bioactivity (ICso /
Compound Assay Reference(s)
ECso)
] DPPH Radical
Moracin N . ICs0 = 40.00 pM [6][7]
Scavenging
Cellular Antioxidant
Moracin N o ECso0 =24.92 uM [61[7]
Activity
. Superoxide Radical SCso0 = 54.50 + 18.96
Moracin C [81[°]

Scavenging

uM

| Moracin C | DPPH Radical Scavenging | SCso = 17.49 + 3.43 uM |[8] |

Table 4: Anticancer and Cytotoxic Activity of Moracins
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. Bioactivity
Compound Target Cell Line Reference(s)
(ICs0)
Hypoxia- Hep3B (HRE
Moracin O Inducible Reporter 6.76 nM [10]
Factor (HIF-1) Assay)
Hypoxia-
) P ) Hep3B (HRE
Moracin P Inducible Factor 10.7 nM [10]
Reporter Assay)
(HIF-1)

| Moracin D | Apoptosis Induction | Prostate Cancer Cells | Not specified |[11] |

Signaling Pathways Modulated by Moracins

Moracin compounds exert their biological effects by modulating several critical cellular signaling
pathways. These mechanisms are central to their therapeutic potential in inflammation, cancer,
and regenerative medicine.

Anti-inflammatory Signaling

Moracins, particularly Moracin M, O, and P, demonstrate potent anti-inflammatory effects by
interrupting pro-inflammatory cascades. They primarily target the NF-kB and JNK signaling
pathways, which are crucial regulators of inflammatory gene expression.[3][5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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